Cas no 2172083-10-0 ({1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product name: {1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172083-10-0
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 5862077
• PubChem ID: 165722266

{1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172083-10-0
• EN300-1597216

• Inchi： 1S/C11H22N4O/c1-6-8(2)15-11(9(3)16-5)10(7-12-4)13-14-15/h8-9,12H,6-7H2,1-5H3
• InChI Key： XYEFWZFKPRKCQG-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CNC)N=NN1C(C)CC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on {1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Chemical Compound CAS No. 2172083-10-0: {1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The chemical compound with CAS No. 2172083-10-0, known as {1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines and contains a triazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms. The presence of the triazole ring and the substituents attached to it makes this compound highly versatile and interesting for researchers in the pharmaceutical and chemical industries.

The structure of this compound consists of a triazole ring substituted at positions 4 and 5. At position 4, there is a methyl group attached to an amine moiety, while position 5 bears a 1-methoxyethyl group. Additionally, the butan-2-yl group is attached to the triazole ring at position 1. This combination of substituents provides the molecule with unique electronic and steric properties, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in medicinal chemistry. The presence of the butan-2-yl group adds flexibility to the molecule, enhancing its ability to bind to protein pockets. Furthermore, the methoxy group at position 5 introduces electron-donating effects, which can modulate the electronic properties of the molecule and influence its bioactivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically starts with the preparation of intermediates such as alcohols or amines, which are then subjected to coupling reactions to form the triazole ring. The use of transition metal catalysts like copper or palladium has been reported to facilitate these reactions efficiently.

One of the most promising applications of this compound is in the development of new drug candidates targeting specific biological pathways. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic disorders or as an antagonist for G-protein coupled receptors (GPCRs). The molecule's ability to penetrate cellular membranes due to its lipophilic nature makes it particularly attractive for drug delivery purposes.

Moreover, this compound has shown potential in materials science. Its unique structure allows it to act as a building block for constructing supramolecular assemblies or functional polymers. The triazole ring's aromaticity and conjugation properties make it suitable for applications in organic electronics or optoelectronics.

In conclusion, {1-(butan-2-yl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172083-10-0) is a multifaceted compound with significant potential across various scientific domains. Its structural features enable diverse chemical reactivity and biological interactions, making it an invaluable tool for researchers in pharmaceuticals, materials science, and beyond.